1-(((Cinnamoyloxy)imino)methyl)-4-ethoxybenzene

• IUPAC Name: [(E)-(4-ethoxyphenyl)methylideneamino] (E)-3-phenylprop-2-enoate
• InChI: InChI=1S/C18H17NO3/c1-2-21-17-11-8-16(9-12-17)14-19-22-18(20)13-10-15-6-4-3-5-7-15/h3-14H,2H2,1H3/b13-10+,19-14+
• InChI Key: JCUUFOJYTJIZBH-NIEGGPFSSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=NOC(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=N/OC(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol

Description

The compound is a type of imine, which are organic compounds that contain a C=N bond. They are typically derived from ketones or aldehydes and a primary amine.

Molecular Structure Analysis

The molecular structure of such compounds is typically determined using techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry methods.

Chemical Reactions Analysis

The chemical reactions involving imines are diverse, ranging from addition and reduction reactions to various rearrangement reactions. The specific reactions would depend on the other functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would typically be determined using a variety of analytical techniques, including spectroscopy, chromatography, and thermal analysis.

Scientific Research Applications

Enzymatic Synthesis of Cinnamamides

• . These cinnamamides exhibit potential anti-inflammatory and analgesic activity.

Neuroprotective Properties

• . These compounds may offer therapeutic potential in neurodegenerative diseases.

Anti-Microbial Activity

• . Further research could explore their efficacy against specific pathogens and mechanisms of action.

Anti-Tyrosinase Effects

• . Tyrosinase inhibition is relevant in skin health and cosmetics.

Anti-Inflammatory Potential

• . Their pharmacological activities may contribute to inflammation modulation.

Antioxidant Properties

• . Understanding their antioxidant mechanisms could have implications for health and disease prevention.

Mechanism of Action

Target of Action

Similar compounds, such as synthetic cinnamides and cinnamates, have shown antimicrobial activity against pathogenic fungi and bacteria .

Mode of Action

It has been suggested that similar compounds interact with the ergosterol present in the fungal plasmatic membrane and with the cell wall . This interaction could potentially disrupt the integrity of the cell membrane, leading to cell death.

Biochemical Pathways

It is known that similar compounds can interfere with the synthesis of ergosterol, a crucial component of fungal cell membranes . This interference could potentially disrupt normal cell function and lead to cell death.

Pharmacokinetics

The pharmacokinetics of similar compounds suggest that they may be absorbed orally and distributed throughout the body, where they can interact with their targets .

Result of Action

The result of the compound’s action is likely the inhibition of growth or death of the targeted microorganisms. This is suggested by the antimicrobial activity observed in similar compounds .

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. Information on this is typically provided in a material safety data sheet.

Future Directions

The future directions for research on a specific compound would depend on its potential applications. This could range from medicinal chemistry if the compound has therapeutic potential, to materials science if the compound has unique physical properties.